Cas no 2229084-06-2 (4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol)

• Product Name: 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol
• CAS No: 2229084-06-2
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6367683
• PubChem ID: 165850921
• Update Time: 2025-05-27

4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol
• 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]benzene-1,3-diol
• EN300-1972866
• 2229084-06-2

• Inchi： 1S/C10H11F2NO2/c11-10(12)4-9(10,5-13)7-2-1-6(14)3-8(7)15/h1-3,14-15H,4-5,13H2
• InChI Key： WEUWDEATMJEAJY-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1O)O)CN)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol

Research Briefing on 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol (CAS: 2229084-06-2)

In recent years, the compound 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol (CAS: 2229084-06-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropyl and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and fluorination reactions to achieve stereoselective control, which is critical for its biological activity. The compound's structural features, including the difluorocyclopropyl moiety, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Mechanistic studies have revealed that 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol acts as a potent inhibitor of specific enzymes involved in pathogenic bacterial growth. For instance, it has demonstrated strong inhibitory effects against bacterial dihydrofolate reductase (DHFR), an enzyme essential for nucleotide synthesis. This finding suggests its potential as an antimicrobial agent, particularly in addressing antibiotic-resistant strains. Additionally, preliminary in vitro studies have shown that the compound exhibits low cytotoxicity against mammalian cells, further supporting its therapeutic potential.

Recent in vivo studies have explored the pharmacokinetic and pharmacodynamic properties of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol. Results indicate favorable absorption and distribution profiles, with notable accumulation in target tissues such as the liver and kidneys. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies.

Beyond its antimicrobial applications, 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol has also been investigated for its potential in oncology. Early-stage studies suggest that the compound may interfere with cancer cell proliferation by targeting key signaling pathways. While these findings are preliminary, they highlight the versatility of this molecule and its potential for repurposing in multiple therapeutic areas.

In conclusion, 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,3-diol (CAS: 2229084-06-2) represents a promising candidate for further development in both antimicrobial and anticancer therapies. Its unique chemical structure and demonstrated biological activity warrant continued investigation, with a focus on optimizing its pharmacological properties and expanding its therapeutic applications. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical implementation.